2-Amino-N,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide

• CAS No.: 649737-48-4
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• IUPAC Name: 2-amino-N,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H17N3OS/c1-10-12(19-14(15)16-10)13(18)17(2)9-8-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3,(H2,15,16)
• InChI Key: VZKXZFZHLHZHMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C(=O)N(C)CCC2=CC=CC=C2

Description

2-Amino-N,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide is a thiazole-derived carboxamide characterized by:

• Core structure: A 2-aminothiazole ring substituted at position 5 with a carboxamide group.
• Substituents:
  • Two methyl groups at positions 4 (on the thiazole ring) and the carboxamide nitrogen.
  • A phenylethyl group (N-(2-phenylethyl)) attached to the carboxamide nitrogen.

Its synthesis likely involves coupling reactions of thiazole carboxylates with amines, as seen in related analogs (e.g., ).

Comparison with Similar Compounds

Substituent Variations on the Carboxamide Nitrogen

Compound Name	Substituent on Carboxamide Nitrogen	Key Features	Reference
Target Compound	N-(2-phenylethyl), N-methyl	Phenylethyl group enhances lipophilicity; methyl group may reduce steric hindrance.	-
N-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazole-2-carboxamide (3a)	N-phenyl	Thiadiazole core instead of thiazole; thioxo group increases rigidity.
2,4-Dimethyl-N-(naphthalen-2-yl)-1,3-thiazole-5-carboxamide	N-naphthyl	Bulkier aromatic substituent may hinder receptor binding but improve π-π interactions.
Dasatinib (BMS-354825)	N-(2-chloro-6-methylphenyl)	Chloro and methyl groups enhance electron-withdrawing effects; pyrimidine substituent adds complexity.

Key Observations :

• The phenylethyl group in the target compound balances lipophilicity and steric bulk compared to bulkier naphthyl () or rigid thiadiazole derivatives ().
• Methyl groups at position 4 (thiazole) and N-methyl (carboxamide) may improve metabolic stability compared to compounds with electron-withdrawing substituents (e.g., chloro in Dasatinib).

Modifications to the Thiazole Core

Compound Name	Thiazole Substitutions	Biological Relevance	Reference
Target Compound	2-Amino, 4-methyl	Amino group enables hydrogen bonding; methyl enhances hydrophobicity.	-
2-(4-Pyridinyl)thiazole-5-carboxamides	4-Pyridinyl at position 2	Pyridinyl improves water solubility and metal coordination potential.
2-Amino-5-nitrothiazole derivatives	5-Nitro group	Nitro group increases electrophilicity, potentially enhancing reactivity.

Key Observations :

• The 2-amino group in the target compound is critical for intermolecular interactions, contrasting with electron-deficient nitro-substituted analogs ().
• 4-Methyl substitution on the thiazole ring may reduce metabolic oxidation compared to unsubstituted thiazoles.